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Compound of Interest

Compound Name: 3-Methyl-1,4-pentadiene

Cat. No.: B074747

An In-depth Technical Guide to 3-Methyl-1,4-pentadiene (CAS: 1115-08-8)

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Methyl-1,4-pentadiene, intended for researchers, scientists, and professionals
in drug development and organic synthesis.

Chemical Identity

3-Methyl-1,4-pentadiene is an organic compound belonging to the class of acyclic alkenes.[1]
It is a colorless and highly flammable liquid with a strong odor.[1][2] Its chemical structure and
identifiers are crucial for its unambiguous identification in research and regulatory contexts.
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Identifier Value Source
CAS Number 1115-08-8 [3]
Molecular Formula C6H10 [4]
Molecular Weight 82.14 g/mol [3]
Linear Formula CH2=CHCH(CH3)CH=CH2 [3]
IUPAC Name 3-methylpenta-1,4-diene [5]
SMILES String Cc(c=C)c=C [3]
InChl Key IKQUUYYDRTYXAP- 3]

UHFFFAOYSA-N

EC Number 214-221-7 [3]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 3-Methyl-1,4-
pentadiene. These properties are essential for its handling, storage, and application in
experimental settings.
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Property Value Unit Conditions Source
Boiling Point 55 °C (lit.) 4]
Density 0.673 g/mL at 25 °C (lit.) [4]
Refractive Index 1.397 n20/D (lit.) [4]
Flash Point <-30/-34 °F/°C (closed cup) [31[4]
Vapor Pressure 5.11 psi at 20 °C [3]
Melting Point -94.9 °C (estimate) [1]

Crippen
logPoct/wat 1.994 [6]

Calculated
lonization Energy  9.40 £ 0.05 eVv [6]
Storage

2-8 °C [3]

Temperature

Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of 3-
Methyl-1,4-pentadiene. While specific spectra are available through dedicated databases,
general information is provided below.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectra are
available for this compound, providing detailed information about its hydrogen and carbon
framework.[7]

« Infrared (IR) Spectroscopy: The IR spectrum reveals the presence of characteristic functional
groups, particularly the C=C and C-H bonds of the alkene moieties.[8]

e Mass Spectrometry (MS): Mass spectral data can be used to determine the molecular weight
and fragmentation pattern of the molecule.[8]

Safety and Handling

3-Methyl-1,4-pentadiene is a hazardous substance and requires careful handling.[1]
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e Hazards: It is a highly flammable liquid and vapor (Flam. Lig. 2) and causes skin irritation.[3]
[9] The signal word for this chemical is "Danger".[3]

o Precautionary Measures: Keep away from heat, sparks, open flames, and hot surfaces.[10]
Use explosion-proof electrical equipment and non-sparking tools.[10] Wear protective gloves,
eye protection, and face protection.[3][10] Store in a well-ventilated place and keep cool.[10]

e First Aid: In case of skin contact, rinse with water. If irritation occurs, seek medical attention.
[10] In case of fire, use appropriate extinguishing media.[10]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of 3-
Methyl-1,4-pentadiene are not readily available in the public domain. However, the following
are standard methodologies that would be employed for such a substance.

Determination of Boiling Point

The boiling point of a volatile liquid like 3-Methyl-1,4-pentadiene is typically determined by
distillation.

Apparatus: A standard distillation apparatus including a round-bottom flask, a distillation head
with a thermometer, a condenser, and a receiving flask.

Procedure:
e The liquid is placed in the round-bottom flask with boiling chips.
e The apparatus is assembled, and the liquid is heated gently.

e The temperature at which the liquid boils and the vapor condenses and collects in the
receiving flask is recorded as the boiling point. The atmospheric pressure should also be
recorded.

Determination of Density

The density can be determined using a pycnometer or a digital density meter.
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Apparatus: A pycnometer of a known volume, and an analytical balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid, ensuring no air bubbles are present, and weighed
again. The temperature is recorded.

The weight of the liquid is determined by subtraction.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Refractive Index

The refractive index is measured using a refractometer.

Apparatus: An Abbe refractometer.

Procedure:

o Afew drops of the liquid are placed on the prism of the refractometer.

e The prism is closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into focus on the crosshairs.

e The refractive index is read from the scale. The temperature is controlled and recorded,
typically at 20°C.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Sample Preparation: A small amount of 3-Methyl-1,4-pentadiene is dissolved in a
deuterated solvent (e.g., CDCI3) in an NMR tube.

e Instrumentation: A standard NMR spectrometer (e.g., 300 or 500 MHz) is used.
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o Data Acquisition: 1H and 13C NMR spectra are acquired according to standard instrument
parameters.

Infrared (IR) Spectroscopy:

o Sample Preparation: For a volatile liquid, a thin film can be prepared between two salt plates
(e.g., NaCl or KBr).

¢ Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.

o Data Acquisition: The spectrum is recorded over the standard mid-IR range (e.g., 4000-400
cm-1).

Logical Relationships of Properties

The following diagram illustrates the interconnectedness of the various properties and
information related to 3-Methyl-1,4-pentadiene.
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Properties of 3-Methyl-1,4-pentadiene (CAS 1115-08-8)

Chemical Identity

CAS: 1115-08-8

Safety Information

Formula: C6H10

Highly Flammable

Skin Irritant

MW: 82.14 g/mol
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Caption: Logical relationships of 3-Methyl-1,4-pentadiene properties.
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Applications

3-Methyl-1,4-pentadiene is primarily used as an intermediate in the synthesis of various
organic compounds.[1][2] Its reactivity makes it a valuable starting material for the production of
polymers, resins, and pharmaceuticals.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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